Cyclohexyl (4-nitrophenyl) carbonate (CAS 176787-42-1): A Technical Guide to Properties, Synthesis, and Prodrug Applications
Cyclohexyl (4-nitrophenyl) carbonate (CAS 176787-42-1): A Technical Guide to Properties, Synthesis, and Prodrug Applications
Executive Summary
As a Senior Application Scientist, I frequently encounter the challenge of late-stage amine functionalization in drug development. While chloroformates are highly reactive, their instability and propensity for side reactions (such as over-acylation) often compromise yields. Cyclohexyl (4-nitrophenyl) carbonate (CAS 176787-42-1) [1] emerges as a bench-stable, highly selective active carbonate reagent. It is primarily utilized for introducing the cyclohexyloxycarbonyl (Hoc/Choc) protecting group in peptide synthesis[2] and for synthesizing lipophilic carbamate prodrugs, including GABA analogs[3] and mTORC modulators[4]. This guide details its physicochemical profile, mechanistic causality, and self-validating experimental protocols.
Physicochemical Properties & Analytical Profile
Understanding the baseline characteristics of this reagent is critical for optimizing reaction conditions and downstream purification. The following data synthesizes the core properties and analytical markers used for quality assurance[5].
| Property / Analytical Marker | Value / Description |
| Chemical Name | Cyclohexyl (4-nitrophenyl) carbonate |
| CAS Number | 176787-42-1 |
| Molecular Formula | C₁₃H₁₅NO₅ |
| Molecular Weight | 265.26 g/mol |
| Physical State | White to off-white crystalline powder |
| Melting Point | 63–64 °C |
| Solubility | Soluble in THF, DCM, DMF, EtOAc; Insoluble in water |
| ¹H-NMR (400 MHz, CDCl₃) | δ 8.28 (2H, d, J=9.2 Hz), 7.39 (2H, d, J=9.2 Hz), 4.73–4.80 (1H, m), 1.99–2.05 (2H, m), 1.79–1.84 (2H, m), 1.55–1.64 (4H, m), 1.26–1.47 (2H, m) |
| ¹³C-NMR (151 MHz, CDCl₃) | δ 155.66, 151.83, 145.20, 125.23, 121.78, 78.71, 31.33, 25.06, 23.50 |
| Mass Spectrometry (FAB) | [M + H]⁺ m/z 266 |
Mechanistic Causality: The Chemistry of Active Carbonates
The utility of cyclohexyl (4-nitrophenyl) carbonate lies in its thermodynamic stability and kinetic reactivity profile:
-
The Electrophilic Center: The carbonate carbonyl is highly electrophilic due to the strong electron-withdrawing nature of the adjacent 4-nitrophenoxy group.
-
The Leaving Group: The 4-nitrophenol moiety is an exceptional leaving group (pKa ≈ 7.15). Upon nucleophilic attack by an amine, the tetrahedral intermediate collapses, expelling the 4-nitrophenoxide anion. This anion is resonance-stabilized, driving the reaction forward thermodynamically.
-
The Lipophilic Payload: The cyclohexyl group provides significant steric bulk and lipophilicity. In prodrug design, converting a polar amine into a lipophilic cyclohexyl carbamate drastically improves passive membrane permeability and extends the systemic circulation of the active pharmaceutical ingredient[3]. Furthermore, its high resistance to bases makes it an excellent protecting group for solid-phase peptide synthesis (SPPS)[2].
Synthesis of Cyclohexyl (4-nitrophenyl) carbonate
The synthesis of the reagent itself relies on the nucleophilic substitution between cyclohexanol and 4-nitrophenyl chloroformate[6].
Caption: Workflow for the synthesis of Cyclohexyl (4-nitrophenyl) carbonate.
Step-by-Step Synthesis Protocol
This protocol is designed as a self-validating system. The formation of the pyridine hydrochloride salt serves as an immediate visual indicator of reaction progress[6].
-
Preparation: In an oven-dried round-bottom flask under N₂ atmosphere, dissolve cyclohexanol (10.0 mmol) in anhydrous THF (20 mL).
-
Base Addition: Add anhydrous pyridine (12.0 mmol) to the solution and cool the mixture to 0 °C using an ice bath.
-
Electrophile Addition: Dissolve 4-nitrophenyl chloroformate (11.0 mmol) in anhydrous THF (15 mL). Add this solution dropwise to the cyclohexanol mixture over 15 minutes. Causality: Dropwise addition controls the exothermic nature of the reaction and prevents the formation of symmetrical dicarbonates.
-
Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 3 hours[6]. Validation: A white precipitate (pyridine hydrochloride) will form, indicating successful nucleophilic displacement of the chloride.
-
Workup: Filter the precipitate. Concentrate the filtrate under reduced pressure.
-
Purification: Purify the residue via silica gel column chromatography (eluting with 0-20% EtOAc in hexanes) to yield the product as a white solid (typically >90% yield)[6].
Application: Amine Carbamoylation (Prodrug Synthesis)
When applied to drug development, this reagent converts APIs containing primary or secondary amines into stable carbamate prodrugs[6].
Caption: Mechanism of amine carbamoylation for prodrug synthesis.
Step-by-Step Application Protocol
This workflow incorporates a built-in colorimetric validation step, leveraging the halochromic properties of the leaving group[6].
-
Activation: Dissolve the amine substrate (e.g., a GABA analog or peptide intermediate, 1.0 mmol) in anhydrous THF (4 mL).
-
Base Addition: Add Triethylamine (Et₃N) or N,N-Diisopropylethylamine (DIEA) (2.0 mmol).
-
Carbamoylation: Add cyclohexyl (4-nitrophenyl) carbonate (1.1 mmol) in one portion. Stir the reaction at room temperature for 16 hours[6].
-
Self-Validating Indicator: As the reaction proceeds, the released 4-nitrophenol is deprotonated by the base, forming the 4-nitrophenoxide anion. The reaction mixture will turn a distinct, intense yellow (
nm). The plateau of this color change indicates reaction completion.
-
-
Workup & Cleansing: Dilute the mixture with EtOAc (30 mL). Wash the organic layer sequentially with 1N aqueous NaOH[6].
-
Validation: The aqueous NaOH layer will be bright yellow as it extracts the 4-nitrophenoxide. Continue washing until the aqueous layer runs completely clear, guaranteeing the complete removal of the toxic leaving group.
-
-
Final Isolation: Wash the organic layer with water and saturated aqueous NaCl, dry over anhydrous Na₂SO₄, and concentrate in vacuo[6]. Purify the resulting cyclohexyl carbamate via chromatography.
References
1.1 - echemi.com[1] 2.2 - acs.org[2] 3. 5 - nih.gov[5] 4.3 - google.com[3] 5. 4 - google.com[4] 6.6 - googleapis.com[6]
Sources
- 1. echemi.com [echemi.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. US8048917B2 - Prodrugs of GABA analogs, compositions and uses thereof - Google Patents [patents.google.com]
- 4. US11230557B2 - mTORC modulators and uses thereof - Google Patents [patents.google.com]
- 5. Synthesis of [11C]carbonyl-labeled cyclohexyl (5-(2-acetamidobenzo[d]thiazol-6-yl)-2-methylpyridin-3-yl)carbamate ([11C-carbonyl]PK68) as a potential PET tracer for receptor-interacting protein 1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
